4-Methoxy-3-methyl-5-nitropyridine

• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 4-methoxy-3-methyl-5-nitropyridine
• InChI: InChI=1S/C7H8N2O3/c1-5-3-8-4-6(9(10)11)7(5)12-2/h3-4H,1-2H3
• InChI Key: FCKGOLVRJMICRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1OC)[N+](=O)[O-]

Description

4-Methoxy-3-methyl-5-nitropyridine is a useful research compound. Its molecular formula is C7H8N2O3 and its molecular weight is 168.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30 ml of 100% nitric acid is added to 150 ml of 98% sulphuric acid with stirring and cooling. To this solution is added dropwise 3.2 g (26 mmol) of 3-methyl-4-methoxy pyridine. The mixture is stirred at 80° C. for 2.5 hours, cooled down and added cautiously to a mixture of 400 g of crushed ice and 300 g of potassium carbonate with external cooling. 125 g more of potassium carbonate is added, and the suspension is filtered. The cake is washed with around 1 l of diethyl ether. The filtrate layers are separated, the ethereal layer is dried, filtered off and concentrated to give 2.9 g (30% yield) of a yellow oil (M+1 =169) (purity #80%, used with no further purification).